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4-epi-Tetracycline Hydrochloride 4-epi-Tetracycline Hydrochloride
Brand Name: Vulcanchem
CAS No.: 23313-80-6
VCID: VC0029827
InChI: InChI=1S/C22H24N2O8.ClH/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);1H/t9-,10-,15+,21+,22-;/m0./s1
SMILES: CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.Cl
Molecular Formula: C22H25ClN2O8
Molecular Weight: 480.898

4-epi-Tetracycline Hydrochloride

CAS No.: 23313-80-6

Reference Standards

VCID: VC0029827

Molecular Formula: C22H25ClN2O8

Molecular Weight: 480.898

4-epi-Tetracycline Hydrochloride - 23313-80-6

CAS No. 23313-80-6
Product Name 4-epi-Tetracycline Hydrochloride
Molecular Formula C22H25ClN2O8
Molecular Weight 480.898
IUPAC Name (4R,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide;hydrochloride
Standard InChI InChI=1S/C22H24N2O8.ClH/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);1H/t9-,10-,15+,21+,22-;/m0./s1
Standard InChIKey YCIHPQHVWDULOY-DXDJYCPMSA-N
SMILES CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.Cl
Synonyms (4R,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide Hydrochloride; Quatrimycin Hydrochloride; [4R-(4α,4aβ,5aβ,6α,12aβ)]-4-(dimethylamino)-_x000B_1,4,4a,5,5a,6,11,12a-
Reference Florence, Alexander T. Physicochemical Principles of Pharmacy. 4th ed. N.p.: Pharmaceutical, n.d. Print
PubChem Compound 54686189
Last Modified Nov 11 2021
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